Cas no 79786-04-2 (Casuariin)

• Product name: Casuariin
• CAS No: 79786-04-2
• MF: C₃₄H₂₄O₂₂
• MW: 784.541
• CID: 2006282
• PubChem ID: 14035442

Casuariin Chemical and Physical Properties

Names and Identifiers

• Casuariin
• CHEMBL509562
• BDBM50269546
• (14R,15S,19R)-14-((10R,11R)-3,4,5,11,17,18,19-heptahydroxy-8,14-dioxo-9,13-dioxatricyclo(13.4.0.02,7)nonadeca-1(19),2,4,6,15,17-hexaen-10-yl)-2,3,4,7,8,9,19-heptahydroxy-13,16-dioxatetracyclo(13.3.1.05,18.06,11)nonadeca-1,3,5(18),6,8,10-hexaene-12,17-dione
• 79786-04-2
• SCHEMBL1883046
• (14R,15S,19R)-14-[(10R,11R)-3,4,5,11,17,18,19-heptahydroxy-8,14-dioxo-9,13-dioxatricyclo[13.4.0.02,7]nonadeca-1(19),2,4,6,15,17-hexaen-10-yl]-2,3,4,7,8,9,19-heptahydroxy-13,16-dioxatetracyclo[13.3.1.05,18.06,11]nonadeca-1,3,5(18),6,8,10-hexaene-12,17-dione

• Inchi： InChI=1S/C34H24O22/c35-8-1-5-12(21(42)18(8)39)13-6(2-9(36)19(40)22(13)43)32(50)54-28(11(38)4-53-31(5)49)30-29-26(47)17-16(34(52)55-29)15(24(45)27(48)25(17)46)14-7(33(51)56-30)3-10(37)20(41)23(14)44/h1-3,11,26,28-30,35-48H,4H2
• InChI Key： CHBITXAMNKHJCR-UHFFFAOYSA-N
• SMILES： OC1C2OC(=O)c3c1c(O)c(O)c(O)c3-c1c(O)c(O)c(O)cc1C(=O)OC2C1OC(=O)c2cc(O)c(O)c(O)c2-c2c(O)c(O)c(O)cc2C(=O)OCC1O

Computed Properties

• Exact Mass: 784.07592239Da
• Monoisotopic Mass: 784.07592239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 56
• Rotatable Bond Count: 1
• Complexity: 1530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.226
• Topological Polar Surface Area: 388Ų